Cas no 886761-86-0 (5-bromo-3-fluoro-2-methyl-aniline)

• Product Name: 5-bromo-3-fluoro-2-methyl-aniline
• CAS No: 886761-86-0
• MF: C₇H₇BrFN
• MW: 204.03958439827
• MDL: MFCD03094194
• CID: 1029196
• PubChem ID: 2737640
• Update Time: 2025-05-21

5-bromo-3-fluoro-2-methyl-aniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-fluoro-2-methylaniline
• 2-Amino-4-bromo-6-fluorotoluene
• 5-bromo-3-fluoro-2-methyl-phenylamine
• 5-bromo-3-fluoro-2-methyl-aniline
• SCHEMBL560909
• AMY41559
• SB78226
• AS-42335
• WZOCIQQLMNJJSE-UHFFFAOYSA-N
• AKOS022171826
• MFCD03094194
• 886761-86-0
• DTXSID00372198

• MDL： MFCD03094194
• Inchi： 1S/C7H7BrFN/c1-4-6(9)2-5(8)3-7(4)10/h2-3H,10H2,1H3
• InChI Key： WZOCIQQLMNJJSE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=C(C=1)N)F

Computed Properties

• Exact Mass: 202.97500
• Monoisotopic Mass: 202.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.06000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 5-bromo-3-fluoro-2-methyl-aniline

5-Bromo-3-Fluoro-2-Methyl-Aniline: A Comprehensive Overview

5-Bromo-3-fluoro-2-methyl-aniline (CAS No. 886761-86-0) is a substituted aromatic amine compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique substitution pattern on the aniline backbone, featuring a bromine atom at the 5-position, a fluorine atom at the 3-position, and a methyl group at the 2-position. The combination of these substituents imparts distinct electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions and applications.

The synthesis of 5-bromo-3-fluoro-2-methyl-aniline involves a series of carefully designed multi-step reactions. Typically, the starting material is an aniline derivative with appropriate directing groups. The introduction of bromine and fluorine substituents requires precise control over reaction conditions to ensure regioselectivity and avoid undesired side reactions. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and scalability of synthesizing this compound. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to achieve high yields of 5-bromo-3-fluoro-2-methyl-aniline, which has been instrumental in its application as an intermediate in drug discovery programs.

One of the most promising applications of 5-bromo-3-fluoro-2-methyl-aniline lies in its use as a precursor for bioactive compounds. The presence of electron-withdrawing groups like bromine and fluorine enhances the molecule's ability to participate in nucleophilic aromatic substitution reactions, making it an ideal substrate for constructing complex heterocyclic frameworks. Recent studies have demonstrated its utility in the synthesis of novel kinase inhibitors, which are critical targets in oncology research. For example, researchers have successfully incorporated 5-bromo-3-fluoro-2-methyl-aniline into scaffolds that exhibit potent inhibitory activity against tyrosine kinases, paving the way for potential anti-cancer therapies.

In addition to its role in drug discovery, 5-bromo-3-fluoro-2-methyl-aniline has found applications in materials science. Its ability to undergo various polymerization reactions has led to its use in the development of advanced materials with tailored electronic properties. For instance, recent investigations have explored its incorporation into conjugated polymers for use in organic electronics. The compound's substituent pattern allows for fine-tuning of the polymer's band gap, which is crucial for applications such as light-emitting diodes (LEDs) and photovoltaic devices.

The toxicological profile of 5-bromo-3-fluoro-2-methyl-aniline is another area of active research. While anilines are generally considered toxic due to their potential to form reactive intermediates upon metabolism, the presence of halogen substituents can modulate this behavior. Recent studies have evaluated the compound's acute and chronic toxicity using in vitro and in vivo models. These studies suggest that while 5-bromo-3-fluoro-2-methyl-aniline exhibits moderate toxicity, its risk profile can be managed through appropriate handling and exposure controls.

Looking ahead, the versatility of 5-bromo-3-fluoro-2-methyl-aniline as a chemical building block is expected to drive further innovation across multiple disciplines. Its unique substitution pattern offers opportunities for exploring new reaction pathways and designing molecules with enhanced functionality. As research continues to uncover novel applications for this compound, it is likely to remain a cornerstone in both academic and industrial chemical research.